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Compound of Interest

Compound Name: Methyl 2-(4-oxocyclohexyl)acetate

Cat. No.: B1320818 Get Quote

An In-Depth Technical Guide to Methyl 2-(4-
oxocyclohexyl)acetate
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Methyl 2-(4-oxocyclohexyl)acetate, a valuable intermediate in organic

synthesis. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical research.

Molecular Structure and Properties
Methyl 2-(4-oxocyclohexyl)acetate is a cyclic ketoester. The molecule consists of a

cyclohexane ring with a ketone group at the fourth position and a methyl acetate group

attached to the second carbon.

Chemical Structure:

The structure of Methyl 2-(4-oxocyclohexyl)acetate can be represented by the SMILES

string: COC(=O)CC1CCC(=O)CC1. This notation describes a methyl group (C) double-bonded

to an oxygen (=O) and single-bonded to another oxygen (O), which is attached to a carbon

chain (C). This ester group is connected to a cyclohexane ring (C1CCC(CC1)=O) which

contains a ketone functional group.

A summary of the key quantitative data for this compound is presented in the table below.
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Property Value Source

Molecular Formula C9H14O3 [1][2][3][4][5][6]

Molecular Weight 170.21 g/mol [1][2][3][4]

Exact Mass 170.094294304 Da [1][2]

CAS Number 66405-41-2 [2][3][4]

Density 1.1 ± 0.1 g/cm³ [4]

Boiling Point 247.8 ± 13.0 °C at 760 mmHg [1][4]

Flash Point 103.2 ± 19.9 °C [1][4]

Synthesis and Experimental Protocols
The synthesis of Methyl 2-(4-oxocyclohexyl)acetate can be achieved through various organic

synthesis routes. A common conceptual pathway involves the esterification of 2-(4-

oxocyclohexyl)acetic acid or the alkylation of a cyclohexanone derivative.

A generalized experimental workflow for its synthesis via the Dieckmann condensation of a

precursor diester followed by hydrolysis, decarboxylation, and subsequent esterification is

outlined below.

Precursor Diester Dieckmann
Condensation

Base (e.g., NaOEt) β-Ketoester Intermediate Hydrolysis & DecarboxylationAqueous Acid 4-Oxocyclohexylacetic
Acid

Esterification
(Methanol, Acid Catalyst) Methyl 2-(4-oxocyclohexyl)acetate

Click to download full resolution via product page

A conceptual workflow for the synthesis of Methyl 2-(4-oxocyclohexyl)acetate.

General Experimental Protocol for Esterification:

Reaction Setup: To a solution of 2-(4-oxocyclohexyl)acetic acid in methanol, a catalytic

amount of a strong acid (e.g., sulfuric acid) is added.
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Reaction Conditions: The mixture is heated to reflux and stirred for several hours. The

progress of the reaction is monitored by a suitable technique, such as thin-layer

chromatography (TLC).

Workup: Upon completion, the reaction mixture is cooled to room temperature. The excess

methanol is removed under reduced pressure. The residue is then dissolved in an organic

solvent (e.g., ethyl acetate) and washed sequentially with a saturated sodium bicarbonate

solution and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is evaporated. The crude product is then purified by column chromatography on silica

gel to yield pure Methyl 2-(4-oxocyclohexyl)acetate.

Logical Relationship of Functional Groups
The chemical reactivity and properties of Methyl 2-(4-oxocyclohexyl)acetate are dictated by

the interplay of its constituent functional groups: the ketone and the methyl ester. The logical

relationship and the key reactive sites of the molecule are depicted in the diagram below.

Methyl 2-(4-oxocyclohexyl)acetate

Ketone Group
(C=O)

contains

Methyl Ester Group
(-COOCH3)

contains

α-Carbon to Ketone

adjacent to

Carbonyl Carbon
(Ketone)

comprises

α-Carbon to Ester

adjacent to

Carbonyl Carbon
(Ester)

comprises
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Key functional groups and reactive sites of Methyl 2-(4-oxocyclohexyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.echemi.com/products/pd2110064506-methyl-2-4-oxocyclohexylacetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_4-oxocyclohexyl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_4-oxocyclohexyl_acetate
https://www.calpaclab.com/methyl-2-4-oxocyclohexyl-acetate-95-purity-c9h14o3-5-grams/aab-aa00f9yb-5g
https://www.chemsrc.com/en/cas/66405-41-2_259102.html
https://pubchemlite.lcsb.uni.lu/e/compound/21249113
https://m.chemicalbook.com/ProdSupplierGWCB62521303_EN.htm
https://www.benchchem.com/product/b1320818#methyl-2-4-oxocyclohexyl-acetate-molecular-structure-and-weight
https://www.benchchem.com/product/b1320818#methyl-2-4-oxocyclohexyl-acetate-molecular-structure-and-weight
https://www.benchchem.com/product/b1320818#methyl-2-4-oxocyclohexyl-acetate-molecular-structure-and-weight
https://www.benchchem.com/product/b1320818#methyl-2-4-oxocyclohexyl-acetate-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1320818?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

